4,4'-(1,2-dioxo-1,2-ethanediyl)dimorpholine

• IUPAC Name: 1,2-dimorpholin-4-ylethane-1,2-dione
• InChI: InChI=1S/C10H16N2O4/c13-9(11-1-5-15-6-2-11)10(14)12-3-7-16-8-4-12/h1-8H2
• InChI Key: DKRDJODCERTCFW-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)C(=O)N2CCOCC2
• Molecular Formula: C10H16N2O4
• DSSTOX Substance ID: DTXSID40286604
• Molecular Weight: 228.24 g/mol
• CAS RN: 6342-79-6

Description

4,4'-(1,2-dioxo-1,2-ethanediyl)dimorpholine, commonly known as DMED, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and polymer chemistry. DMED is a white crystalline solid that is soluble in water and organic solvents and is primarily used as a cross-linking agent in the production of polymeric materials.

Mechanism of Action

Target of Action

4,4’-(1,2-dioxo-1,2-ethanediyl)dimorpholine, also known as dimorpholino-diethyl ether or DMDEE, primarily targets the process of polymeric curing . It acts as a catalyst in this process, particularly in the formation of polyurethane foams, adhesives, and polypropylene glycol (PPG) incorporated fumed silica .

Mode of Action

DMDEE interacts with its targets by facilitating the process of polymeric curing . As a catalyst, it speeds up the reaction without being consumed in the process. It is particularly effective in “blowing reactions,” which are chemical reactions that produce gases, leading to the formation of foams .

Biochemical Pathways

It is known that dmdee plays a crucial role in the polymerization process, particularly in the formation of polyurethane foams and other similar materials .

Result of Action

The primary result of DMDEE’s action is the successful formation of polyurethane foams, adhesives, and polypropylene glycol (PPG) incorporated fumed silica . It facilitates the polymerization process, leading to the production of these materials .

Safety and Hazards

The safety information available indicates that 4,4’-(1,2-dioxo-1,2-ethanediyl)dimorpholine may cause serious eye irritation.

Future Directions

The future directions of 4,4’-(1,2-dioxo-1,2-ethanediyl)dimorpholine could involve its use as a property modifier for 3-nitribenzonitrile (3-NDN), which can be further used in matrix-assisted ionization vacuum analysis (MAIV).